3-(Trimethylstannyl)cyclohexan-1-one

• CAS No.: 63831-50-5
• Molecular Formula: C9H18OSn
• Molecular Weight: 260.95 g/mol
• IUPAC Name: 3-trimethylstannylcyclohexan-1-one
• InChI: InChI=1S/C6H9O.3CH3.Sn/c7-6-4-2-1-3-5-6;;;;/h2H,1,3-5H2;3*1H3
• InChI Key: ZYOBGMQQTGUPBY-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1CCCC(=O)C1

Description

3-(Trimethylstannyl)cyclohexan-1-one is an organotin derivative of cyclohexanone, where a trimethylstannyl (-Sn(CH₃)₃) group is attached to the cyclohexanone scaffold at the 3-position. Organotin compounds are widely utilized in organic synthesis, particularly in cross-coupling reactions, due to their ability to transfer organic groups to transition metal catalysts. The trimethylstannyl group, being smaller and less lipophilic than tributylstannyl, may enhance solubility in polar solvents and influence reactivity in catalytic systems.

Comparison with Similar Compounds

Organometallic Cyclohexanone Derivatives

Structural and Electronic Differences

• 3-(Trimethylstannyl)cyclohexan-1-one (hypothetical): The trimethylstannyl group introduces a bulky organometallic substituent with moderate electron-withdrawing effects due to the Sn–C bond polarization.
• 3-(Triethylgermyl)cyclohexan-1-one (10) ( ): Substitution with a triethylgermyl (-Ge(C₂H₅)₃) group results in a less electronegative central atom (Ge vs.
• 3-Tributylstannylcyclohexan-1-one ( ): The tributylstannyl group increases steric hindrance and lipophilicity compared to trimethylstannyl, which may slow reaction kinetics in cross-coupling applications.

Table 1: Organometallic Cyclohexanone Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
3-(Trimethylstannyl)cyclohexan-1-one	C₉H₁₈OSn	~261.04 (estimated)	Cross-coupling, polar solvent solubility
3-Triethylgermylcyclohexan-1-one	C₁₃H₂₄OGe	~277.43 (estimated)	Moderate steric bulk, Ge-mediated reactions
3-Tributylstannylcyclohexan-1-one	C₁₈H₃₆OSn	387.19 ( )	High lipophilicity, slower reactivity

Sulfur-Containing Cyclohexanone Derivatives

Table 2: Sulfur-Containing Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Yield/Reactivity
9b ( )	C₁₆H₁₈OS₂	290.44	94% yield, redox-active dithiolane
3-(Methylsulfanyl)cyclohexan-1-one	C₇H₁₂OS	144.24 ( )	Electron-donating, nucleophilic carbonyl

Amino-Substituted Cyclohexanone Derivatives

Table 3: Amino-Substituted Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Applications
3-(Dimethylamino)cyclohexan-1-one	C₈H₁₅NO	141.21 ( )	Pharmaceutical synthesis
2-BDCK ( )	C₁₃H₁₅BrNO	297.17	Psychoactive properties

Unsaturated Cyclohexanone Derivatives

Conjugation Effects

• 3-(1-Propenyl)-2-cyclohexen-1-one ( ): The α,β-unsaturated carbonyl system enables conjugate addition reactions, contrasting with the saturated scaffold of 3-(Trimethylstannyl)cyclohexan-1-one.
• 3-(Trifluoromethyl)cyclohexan-1-one ( ): The electron-withdrawing CF₃ group activates the carbonyl toward nucleophilic attack, differing from the metallic character of stannyl groups.

Key Research Findings

• Organometallic Reactivity: Tributylstannyl derivatives exhibit lower reactivity in polar media due to steric bulk, whereas trimethylstannyl analogs may favor faster transmetallation in Stille couplings ( ).
• Pharmacological vs. Synthetic Focus: Amino-substituted derivatives are prioritized in drug discovery, while organometallic variants are niche intermediates in catalysis ( ).
• Electronic Modulation: Sulfur-containing groups (e.g., dithiolane) enhance redox activity, whereas organometallic groups direct reactivity toward cross-coupling pathways ( ).